Cas no 1153383-37-9 (1-(oxan-4-yl)pyrrolidin-3-amine)

• Product Name: 1-(oxan-4-yl)pyrrolidin-3-amine
• CAS No: 1153383-37-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD11878514
• CID: 4561096
• PubChem ID: 43610259
• Update Time: 2025-08-03

1-(oxan-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(TETRAHYDRO-2H-PYRAN-4-YL)PYRROLIDIN-3-AMINE
• 1-(oxan-4-yl)pyrrolidin-3-amine

• MDL： MFCD11878514
• Inchi： 1S/C9H18N2O/c10-8-1-4-11(7-8)9-2-5-12-6-3-9/h8-9H,1-7,10H2
• InChI Key： ZFQDRISFVOYKQU-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)CCC(N)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 258.8±40.0 °C at 760 mmHg
• Flash Point: 110.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(oxan-4-yl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(oxan-4-yl)pyrrolidin-3-amine

Recent Advances in the Study of 1-(Oxan-4-yl)pyrrolidin-3-amine (CAS: 1153383-37-9): A Promising Scaffold in Medicinal Chemistry

The compound 1-(oxan-4-yl)pyrrolidin-3-amine (CAS: 1153383-37-9) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, highlighting its role in drug discovery and development.

Recent studies have demonstrated that 1-(oxan-4-yl)pyrrolidin-3-amine serves as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the pyrrolidine ring and the oxane moiety, contribute to its ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its efficacy as a precursor for the development of selective kinase inhibitors, which are critical in oncology and inflammatory diseases.

One of the most notable applications of 1-(oxan-4-yl)pyrrolidin-3-amine is its incorporation into the design of central nervous system (CNS) therapeutics. A 2024 study in ACS Chemical Neuroscience reported its use in the synthesis of compounds targeting neurotransmitter receptors, such as serotonin and dopamine receptors, with potential implications for treating neurological disorders like depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its utility in CNS drug development.

In addition to its pharmacological potential, advancements in the synthetic routes for 1-(oxan-4-yl)pyrrolidin-3-amine have been a focus of recent research. A team at the University of Cambridge (2023) developed a more efficient and scalable synthesis method, reducing production costs and improving yield. This breakthrough is expected to facilitate broader exploration of its derivatives in preclinical and clinical settings.

Despite these promising developments, challenges remain. For example, the metabolic stability and toxicity profiles of 1-(oxan-4-yl)pyrrolidin-3-amine derivatives require further investigation. Ongoing studies aim to optimize its pharmacokinetic properties while minimizing off-target effects. Collaborative efforts between academia and industry are crucial to address these challenges and accelerate its translation into viable therapeutics.

In conclusion, 1-(oxan-4-yl)pyrrolidin-3-amine (CAS: 1153383-37-9) represents a highly versatile scaffold with significant potential in drug discovery. Its applications span oncology, neurology, and beyond, supported by recent advancements in synthesis and biological evaluation. Future research should focus on refining its derivatives and elucidating their mechanisms of action to unlock their full therapeutic potential.